Cas no 452958-19-9 (4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide)

• Product Name: 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide
• CAS No: 452958-19-9
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• MDL: MFCD01859619
• CID: 4651866
• Update Time: 2025-06-08

4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-carbonyl)-N-propan-2-ylpiperazine-1-carbothioamide
• 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide

• MDL： MFCD01859619
• Inchi： 1S/C13H19N3O2S/c1-10(2)14-13(19)16-7-5-15(6-8-16)12(17)11-4-3-9-18-11/h3-4,9-10H,5-8H2,1-2H3,(H,14,19)
• InChI Key： NRSFHCCFOSHDBT-UHFFFAOYSA-N
• SMILES： N1(C(=S)NC(C)C)CCN(C(C2=CC=CO2)=O)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 414.0±55.0 °C at 760 mmHg
• Flash Point: 204.2±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide

Comprehensive Overview of 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide (CAS No. 452958-19-9)

The compound 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide (CAS No. 452958-19-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, which combines a furan-2-carbonyl moiety with a piperazine-1-carbothioamide backbone, further modified by an isopropyl group. This combination of functional groups makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide is its potential role in targeting specific enzymatic pathways. Researchers have explored its interactions with enzymes such as kinases and proteases, which are critical in cellular signaling and disease progression. The presence of the carbothioamide group is particularly noteworthy, as it often enhances binding affinity and selectivity toward biological targets. This has led to increased interest in its use as a scaffold for designing enzyme inhibitors.

In recent years, the scientific community has focused on the development of small-molecule modulators for treating chronic diseases, and 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide fits well into this trend. Its furan ring, a common heterocycle in pharmaceuticals, contributes to its pharmacokinetic properties, such as metabolic stability and bioavailability. These characteristics are essential for drug candidates, as they influence how the compound is absorbed, distributed, metabolized, and excreted in the body.

Another area of interest is the compound's potential application in neuropharmacology. Piperazine derivatives are known for their ability to interact with neurotransmitter receptors, and the inclusion of a thioamide group may further modulate these interactions. This has sparked investigations into its possible effects on neurological disorders, including anxiety and depression, where receptor modulation is a key therapeutic strategy.

From a synthetic chemistry perspective, 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide presents an interesting challenge. The incorporation of the furan-2-carbonyl group requires precise control over reaction conditions to avoid side reactions. Researchers have developed optimized protocols to achieve high yields and purity, which are crucial for both academic studies and industrial-scale production. These advancements have made the compound more accessible for further research and development.

The growing demand for personalized medicine and targeted therapies has also highlighted the importance of compounds like 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide. Its modular structure allows for easy derivatization, enabling scientists to tailor its properties for specific applications. This flexibility is particularly valuable in the era of precision medicine, where treatments are increasingly customized to individual patient profiles.

In addition to its biomedical potential, 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide has also been studied for its physicochemical properties. Its solubility, stability, and crystallinity are critical factors that influence its formulation and delivery. Understanding these properties is essential for translating laboratory findings into clinically viable products.

As the scientific community continues to explore the applications of 4-(furan-2-carbonyl)-N-(propan-2-yl)piperazine-1-carbothioamide, its role in advancing drug discovery and development becomes increasingly evident. With its unique combination of structural features and functional groups, this compound holds promise for addressing unmet medical needs and contributing to the next generation of therapeutics.